Cas no 126568-00-1 (Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-5,8-dimethyl-1-phenyl-)

• Product Name: Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-5,8-dimethyl-1-phenyl-
• CAS No: 126568-00-1
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 210667
• PubChem ID: 124385
• Update Time: 2025-04-19

Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-5,8-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-5,8-dimethyl-1-phenyl-
• 1-phenyl-5,8-dimethyl-1,4,5,6,7,8-hexahydropyrazolo(3,4-e)(1,4)diazepin-4,7-dione
• 5,8-dimethyl-1-phenyl-6H-pyrazolo[3,4-e][1,4]diazepine-4,7-dione
• 1-Pdhpdd
• 5,8-dimethyl-1-phenyl-1,5,6,8-tetrahydropyrazolo[3,4-e][1,4]diazepine-4,7-dione
• Pyrazolo(3,4-e)(1,4)diazepine-4,7-dione, 1,5,6,8-tetrahydro-5,8-dimethyl-1-phenyl-
• 126568-00-1
• DTXSID80155229

• Inchi： 1S/C14H14N4O2/c1-16-9-12(19)17(2)13-11(14(16)20)8-15-18(13)10-6-4-3-5-7-10/h3-8H,9H2,1-2H3
• InChI Key： FVIAXXYCNHWPPB-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C(C2C=NN(C3C=CC=CC=3)C=2N1C)=O

Computed Properties

• Exact Mass: 270.11182
• Monoisotopic Mass: 270.111676
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4

Experimental Properties

• Density: 1.33
• Boiling Point: 555.4°C at 760 mmHg
• Flash Point: 289.7°C
• Refractive Index: 1.67
• PSA: 58.44